Cas no 2121512-70-5 (5-Bromo-3-(tert-butylaminocarbonyl)phenylboronic acid)

5-Bromo-3-(tert-butylaminocarbonyl)phenylboronic acid is a boronic acid derivative featuring a bromo substituent and a tert-butylaminocarbonyl functional group. This compound is primarily utilized in Suzuki-Miyaura cross-coupling reactions, where its boronic acid moiety facilitates efficient palladium-catalyzed aryl-aryl bond formation. The tert-butylaminocarbonyl group enhances steric and electronic properties, improving selectivity in coupling reactions. Its bromo substituent allows for further functionalization via halogen exchange or metal-catalyzed transformations. The compound is valuable in pharmaceutical and materials science research, particularly in constructing complex aromatic frameworks. Careful handling under inert conditions is recommended due to the sensitivity of boronic acids to protodeboronation.

5-Bromo-3-(tert-butylaminocarbonyl)phenylboronic acid structure

2121512-70-5 structure

Product Name:5-Bromo-3-(tert-butylaminocarbonyl)phenylboronic acid

CAS No:2121512-70-5

MF:C₁₁H₁₅BBrNO₃

MW:299.956702470779

MDL:MFCD28399070

CID:5074003

Update Time:2026-03-01

5-Bromo-3-(tert-butylaminocarbonyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-3-(tert-butylaminocarbonyl)phenylboronic acid
- Boronic acid, B-[3-bromo-5-[[(1,1-dimethylethyl)amino]carbonyl]phenyl]-
- 5-Bromo-3-(t-butylaminocarbonyl)phenylboronic acid
- MDL： MFCD28399070
- Inchi： 1S/C11H15BBrNO3/c1-11(2,3)14-10(15)7-4-8(12(16)17)6-9(13)5-7/h4-6,16-17H,1-3H3,(H,14,15)
- InChI Key： OZDNJKTZWQYTNR-UHFFFAOYSA-N
- SMILES： BrC1C=C(B(O)O)C=C(C=1)C(NC(C)(C)C)=O

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 280
Topological Polar Surface Area: 69.6

5-Bromo-3-(tert-butylaminocarbonyl)phenylboronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB517782-500 mg	5-Bromo-3-(t-butylaminocarbonyl)phenylboronic acid	2121512-70-5		500MG	€228.10	2023-04-17
abcr	AB517782-1 g	5-Bromo-3-(t-butylaminocarbonyl)phenylboronic acid	2121512-70-5		1g	€301.20	2023-04-17
abcr	AB517782-500mg	5-Bromo-3-(t-butylaminocarbonyl)phenylboronic acid	2121512-70-5		500mg	€228.10	2023-09-02
abcr	AB517782-1g	5-Bromo-3-(t-butylaminocarbonyl)phenylboronic acid; .	2121512-70-5		1g	€290.40	2025-04-20
Aaron	AR01RZ3P-1g	Boronic acid, B-[3-bromo-5-[[(1,1-dimethylethyl)amino]carbonyl]phenyl]-	2121512-70-5	95%	1g	$283.00	2025-02-12
abcr	AB517782-250mg	5-Bromo-3-(t-butylaminocarbonyl)phenylboronic acid; .	2121512-70-5		250mg	€171.60	2025-04-20
abcr	AB517782-5g	5-Bromo-3-(t-butylaminocarbonyl)phenylboronic acid; .	2121512-70-5		5g	€900.10	2025-04-20
abcr	AB517782-10g	5-Bromo-3-(t-butylaminocarbonyl)phenylboronic acid; .	2121512-70-5		10g	€1491.70	2025-04-20